Cas no 14067-77-7 (N-1-Amino-1-phenyl-meth-(Z)-ylidene-benzenesulfonamide)

• Product Name: N-1-Amino-1-phenyl-meth-(Z)-ylidene-benzenesulfonamide
• CAS No: 14067-77-7
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 903173
• PubChem ID: 9586587
• Update Time: 2025-04-23

N-1-Amino-1-phenyl-meth-(Z)-ylidene-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS BC-3058
• N-[1-Amino-1-phenyl-meth-(Z)-ylidene]-benzenesulfonamide
• AC1Q4UV9
• CBMicro_002381
• F0898-0214
• HMS1775D21
• N-(phenylsulfonyl)benzamidine
• N2-Benzolsulfonyl-benzamidin
• N-Benzolsulfonyl-benzamidin
• N-Phenylsulfonylbenzamidin
• N'-phenylsulfonylbenzamidine
• SBB043984
• STK820838
• N-(AMINO-PHENYL-METHYLENE)-BENZENESULFONAMIDE
• BIM-0002452.P001
• SR-01000455544-1
• Benzenecarboximidamide, N-(phenylsulfonyl)-
• BIM-0008335.P001
• LPXRFQYPABSWTF-UHFFFAOYSA-N
• 1123883-53-3
• EU-0074141
• 14067-77-7
• N'-(benzenesulfonyl)benzenecarboximidamide
• SR-01000455544
• N-[Phenylsulfonyl]benzenecarboxamidine
• (Z)-N'-(phenylsulfonyl)benzimidamide
• AKOS000274751
• N-(phenylsulfonyl)benzenecarboximidamide
• AKOS005177807
• N-[(Z)-Amino(phenyl)methylidene]benzenesulfonamide #
• N-1-Amino-1-phenyl-meth-(Z)-ylidene-benzenesulfonamide

• Inchi： 1S/C13H12N2O2S/c14-13(11-7-3-1-4-8-11)15-18(16,17)12-9-5-2-6-10-12/h1-10H,(H2,14,15)
• InChI Key： LPXRFQYPABSWTF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(/N=C(/C1C=CC=CC=1)\N)(=O)=O

Computed Properties

• Exact Mass: 260.06194880g/mol
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-1-Amino-1-phenyl-meth-(Z)-ylidene-benzenesulfonamide

Introduction to Compound with CAS No. 14067-77-7 and Product Name AKOS BC-3058

The compound with the CAS number 14067-77-7 and the product name AKOS BC-3058 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in various therapeutic areas. In recent years, there has been a growing interest in exploring novel molecules that can modulate biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. The compound’s molecular structure and pharmacological profile make it a promising candidate for further investigation.

Chemically, the compound with CAS No. 14067-77-7 belongs to a class of heterocyclic compounds that exhibit significant bioactivity. Heterocyclic compounds are known for their diverse pharmacological properties and have been extensively studied for their potential therapeutic applications. The specific structure of this compound includes a fused ring system that is believed to contribute to its unique interactions with biological targets. This structural feature has been the focus of numerous computational studies aimed at understanding its mechanism of action.

Recent research has highlighted the importance of AKOS BC-3058 in the context of modulating inflammatory responses. Inflammation is a complex biological process that plays a crucial role in various diseases, including chronic inflammatory disorders and cancer. Studies have shown that compounds targeting inflammatory pathways can lead to significant therapeutic benefits. The compound with CAS No. 14067-77-7 has been found to interact with key inflammatory mediators, potentially leading to the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, the compound has shown promise in preclinical studies related to cancer research. Cancer is one of the most challenging diseases globally, and there is an urgent need for new therapeutic strategies. The molecular mechanisms underlying cancer progression are complex, involving multiple signaling pathways and cellular processes. The compound’s ability to interfere with these pathways has made it an attractive candidate for further development. Preliminary studies indicate that it can inhibit the growth of certain cancer cell lines by disrupting critical signaling cascades.

The pharmacokinetic properties of the compound are also of great interest. Efficient absorption, distribution, metabolism, and excretion (ADME) profiles are essential for any drug candidate to reach clinical success. Studies have been conducted to evaluate the compound’s solubility, stability, and metabolic pathways. These studies have provided valuable insights into how the compound behaves within the body and have helped optimize its formulation for better bioavailability.

One of the most exciting aspects of this compound is its potential in neurodegenerative disease research. Neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease are characterized by progressive neuronal dysfunction and death. The search for effective treatments for these conditions has been hampered by their complex pathophysiology. However, recent evidence suggests that modulating specific inflammatory pathways may slow down or even reverse disease progression. The compound with CAS No. 14067-77-7 has shown preliminary promise in models of neurodegeneration, indicating its potential as a therapeutic agent.

The synthesis and characterization of AKOS BC-3058 have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to produce this compound in high purity, ensuring that its biological activity can be accurately assessed. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been crucial in confirming its molecular structure.

In conclusion, the compound with CAS No. 14067-77-7 and the product name AKOS BC-3058 represents a significant advancement in chemical and biomedical research. Its unique molecular structure and bioactivity make it a promising candidate for further investigation in various therapeutic areas, including inflammation, cancer, and neurodegenerative diseases. Continued research into this compound holds great promise for developing novel treatments that could improve patient outcomes worldwide.